Cas no 23680-84-4 (2-chloro-6,7-dimethoxy-quinazolin-4-amine)

• Product Name: 2-chloro-6,7-dimethoxy-quinazolin-4-amine
• CAS No: 23680-84-4
• MF: C₁₀H₁₀ClN₃O₂
• MW: 239.658300876617
• MDL: MFCD00051734
• CID: 52356
• PubChem ID: 87560582
• Update Time: 2025-11-06

2-chloro-6,7-dimethoxy-quinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-chloro-6,7-dimethoxyquinazoline
• 2-chloro-6,7-dimethoxy-quinazolin-4-amine
• 2-Chloro-6,7-dimethoxyquinazolin-4-amine
• 4-Quinazolinamine
• 2-chloro-6,7-dimethoxy
• QUINAZOLINAMINE
• TIMTEC-BB SBB000787
• 4-Quinazolinamine, 2-chloro-6,7-dimethoxy-
• 4-AMINO-2-CHLORO-6,7-DIMETHOXYQUINOZOLINE
• 4-AMINO-2-CHLORO-6,7-DIMETHOXY-QUINZOLINE
• 2-CHLORO-4-AMINO-6,7-DIMETHOXYQUINAZOLINE
• 2-CHLORO-6,7-DIMETHOXY-4-AMINOQUINAZOLINE
• 2-Chloro-4-AMino-6
• 2-Chloro-4-amino-6,7-dimethoxy
• 2-Chloro-4-amino-6,7-dimetoxysynazaline
• 2-chloro-6,7-dimeth
• 2-chloro-6,7-dimethoxy-4-Quinazolinamine
• 2-Chloro-6,7-dimethoxy-4-quinazolinamine,4-Amino-2-chloro-6,7-dimethoxyquinazoline
• 2-chloro-6,7-dimethoxy-4-quinazolinylamine
• 4-Amino-2-Chloro-6,7-Dimethoxyquinoline
• 7-DiMethoxy-Quinazoline
• 2-chloro-4-amino-6,7-dimethoxy quinazoline
• 2-chloro-4-amino-6,7-dimethoxy-quinazoline
• FG7Z4T71Y4
• HWIIAAVGRHKSOJ-UHFFFAOYSA-N
• 2-chloro-6,7-dimethoxyquinazolin-4-ylamine
• 4-amino-2-chloro-6,7-dimethoxy quinazolin
• Terazosin impurity A
• Q27277971
• Tox21_113801
• BIDD:GT0452
• 4-Amino-2-chloro-6,7-bismethoxyquinazoline
• 4-amino-2-chloro-6,7-dimethoxy quinazoline
• Doxazosin impurity F, European Pharmacopoeia (EP) Reference Standard
• TERAZOSIN HYDROCHLORIDE DIHYDRATE IMPURITY A [EP IMPURITY]
• UNII-FG7Z4T71Y4
• 2-chloro-6,7-dimethoxy quinazolin-4-amine
• MFCD00051734
• 4amino-2-chloro6,7-dimethoxyquinazoline
• EN300-66004
• AKOS000264944
• EC 245-821-7
• PRAZOSIN HYDROCHLORIDE IMPURITY A [EP IMPURITY]
• NS00001102
• BB 0257419
• BDBM626199
• AE-848/31926053
• AM20030412
• 4-Amino-2-chloro-6,7-dimethoxyquinazoline, puriss., >=99.0% (HPLC)
• Prazosin impurity A
• 4-AMino-2-chloro-6,7-diMethoxyquinazolin
• BCP28790
• CS-0127991
• SR-01000197509-1
• PS-3289
• Doxazosin impurity F
• 2-chloro-4-amino-6,7-dimethoxyquin-azoline
• 4-Amino-2-chloro-6,7-dimethoxyquinazoline, 95%
• ALFUZOSIN HYDROCHLORIDE IMPURITY B [EP IMPURITY]
• DTXCID4031483
• 10-PROPOXY-DECANOICACID
• (E/Z)-Trelnarizine Dihydrochloride
• SCHEMBL611438
• SY008892
• DOXAZOSIN MESILATE IMPURITY F [EP IMPURITY]
• QUINAZOLINE, 4-AMINO-2-CHLORO-6,7-DIMETHOXY-
• CHEMBL3561187
• Terazosin impurity A, European Pharmacopoeia (EP) Reference Standard
• 4-amino-2chloro-6,7-dimethoxyquinazoline
• CAS-23680-84-4
• 4-amino-2-chloro-6,7-dimethoxy-quinazoline
• EINECS 245-821-7
• Z1033088242
• AC-5334
• W-107385
• 4-amino-2chloro-6,7-dimethoxy quinazoline
• FT-0620860
• 2680-84-4
• SR-01000197509
• DTXSID3057694
• NCGC00253677-01
• SR-01000197509-2
• 2-Chloro-6,7-dimethoxy-4-quinazolinamine #
• 23680-84-4
• Terazosin Hydrochloride Dihydrate Imp. A
• Doxazosin Mesilate Imp. F (EP): 2-Chloro-6,7-dimethoxyquinazolin-4-amine
• STK503641
• A2151
• DB-046221
• ALBB-005949

• MDL： MFCD00051734
• Inchi： 1S/C10H10ClN3O2/c1-15-7-3-5-6(4-8(7)16-2)13-10(11)14-9(5)12/h3-4H,1-2H3,(H2,12,13,14)
• InChI Key： HWIIAAVGRHKSOJ-UHFFFAOYSA-N
• SMILES： ClC1=NC(=C2C=C(C(=CC2=N1)OC)OC)N
• BRN： 747463

Computed Properties

• Exact Mass: 239.04600
• Monoisotopic Mass: 239.046154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.2
• Topological Polar Surface Area: 70.3

Experimental Properties

• Color/Form: Pale yellow or nearly white crystals
• Density: 1.5062 (rough estimate)
• Melting Point: 262-268 °C (dec.) (lit.)
• Boiling Point: 374.0±42.0 °C at 760 mmHg
• Flash Point: 180.0±27.9 °C
• Refractive Index: 1.5500 (estimate)
• PSA: 70.26000
• LogP: 2.46380
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-chloro-6,7-dimethoxy-quinazolin-4-amine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• HazardClass：IRRITANT
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 2-chloro-6,7-dimethoxy-quinazolin-4-amine

Recent Advances in the Study of 2-Chloro-6,7-dimethoxy-quinazolin-4-amine (CAS: 23680-84-4) and Its Applications in Chemical Biology and Medicine

The compound 2-chloro-6,7-dimethoxy-quinazolin-4-amine (CAS: 23680-84-4) has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. This quinazoline derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly kinase inhibitors. Recent studies have highlighted its role in the development of targeted therapies for cancer and inflammatory diseases, owing to its ability to modulate specific signaling pathways.

A 2023 study published in the Journal of Medicinal Chemistry explored the structural optimization of 2-chloro-6,7-dimethoxy-quinazolin-4-amine to enhance its binding affinity for epidermal growth factor receptor (EGFR) tyrosine kinase. The researchers employed molecular docking and structure-activity relationship (SAR) analyses to identify critical modifications that improve inhibitory potency while reducing off-target effects. These findings have paved the way for the design of next-generation EGFR inhibitors with improved therapeutic profiles.

In addition to its applications in oncology, recent research has demonstrated the potential of 2-chloro-6,7-dimethoxy-quinazolin-4-amine in neurodegenerative disease therapeutics. A 2024 study in ACS Chemical Neuroscience revealed that derivatives of this compound exhibit neuroprotective effects by inhibiting aberrant protein aggregation and oxidative stress in cellular models of Alzheimer's disease. These results suggest a promising avenue for developing multifunctional agents targeting multiple pathological mechanisms in neurodegeneration.

The synthetic accessibility of 2-chloro-6,7-dimethoxy-quinazolin-4-amine has also been a focus of recent investigations. A novel green chemistry approach published in Organic Process Research & Development (2023) described an environmentally friendly synthesis route with improved yield and reduced waste generation. This methodological advancement addresses the growing demand for sustainable production of pharmaceutical intermediates while maintaining high purity standards required for biomedical applications.

Ongoing clinical trials involving compounds derived from 2-chloro-6,7-dimethoxy-quinazolin-4-amine underscore its translational potential. Current Phase II studies in non-small cell lung cancer (NSCLC) patients show promising response rates and manageable toxicity profiles. These developments position this chemical scaffold as a valuable platform for drug discovery across multiple therapeutic areas, with potential applications extending to infectious diseases and metabolic disorders.